Cas no 1261470-32-9 (5-Fluoroquinolin-6-ol)

• Product Name: 5-Fluoroquinolin-6-ol
• CAS No: 1261470-32-9
• MF: C₉H₆FNO
• MW: 163.1484
• MDL: MFCD18414594
• CID: 2092771
• PubChem ID: 86280269
• Update Time: 2025-06-14

5-Fluoroquinolin-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroquinolin-6-ol
• 5-Fluoro-6-hydroxyquinoline
• SB68246
• SCHEMBL14242728
• AKOS024464654
• 1261470-32-9
• MFCD18414594
• 6-Quinolinol, 5-fluoro-

• MDL： MFCD18414594
• Inchi： 1S/C9H6FNO/c10-9-6-2-1-5-11-7(6)3-4-8(9)12/h1-5,12H
• InChI Key： SPPPCTGPUNCXFZ-UHFFFAOYSA-N
• SMILES： FC1=C(C([H])=C([H])C2=C1C([H])=C([H])C([H])=N2)O[H]

Computed Properties

• Exact Mass: 163.043341977g/mol
• Monoisotopic Mass: 163.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 5-Fluoroquinolin-6-ol

Comprehensive Overview of 5-Fluoroquinolin-6-ol (CAS No. 1261470-32-9): Properties, Applications, and Research Insights

5-Fluoroquinolin-6-ol (CAS No. 1261470-32-9) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique fluoroquinoline structure, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula and structural features make it particularly valuable for designing novel drug candidates, especially in the fields of antimicrobial agents and anticancer research.

Recent trends in organic synthesis highlight the growing demand for fluorinated compounds like 5-Fluoroquinolin-6-ol, owing to their enhanced bioavailability and metabolic stability. Researchers are increasingly exploring its potential in medicinal chemistry, particularly for targeting enzyme inhibition and receptor modulation. The compound's CAS number 1261470-32-9 is frequently searched in academic databases, reflecting its relevance in high-impact studies.

One of the most discussed applications of 5-Fluoroquinolin-6-ol is its role in fluorescence-based imaging. Its quinoline core exhibits intrinsic photophysical properties, making it suitable for biomarker development and diagnostic tools. This aligns with the rising interest in precision medicine and non-invasive diagnostics, topics frequently queried in scientific search engines.

From a synthetic chemistry perspective, 5-Fluoroquinolin-6-ol is often utilized in cross-coupling reactions and catalyzed transformations. Its reactive hydroxyl group and fluoro substituent enable diverse functionalizations, a feature highly valued in drug discovery pipelines. Laboratories worldwide prioritize its purity standards and scalable synthesis, as evidenced by the surge in patent filings related to this compound.

Environmental and green chemistry considerations are also shaping the discourse around 5-Fluoroquinolin-6-ol. Researchers are investigating eco-friendly synthesis routes to minimize waste and energy consumption, addressing the sustainability concerns prevalent in modern chemical manufacturing. This aligns with the broader industry shift toward green solvents and catalytic efficiency.

In summary, 5-Fluoroquinolin-6-ol (CAS No. 1261470-32-9) stands at the intersection of cutting-edge research and industrial applications. Its multifaceted utility in pharmaceuticals, materials science, and diagnostics ensures its continued prominence in scientific literature. As AI-driven drug design and high-throughput screening advance, this compound is poised to play an even greater role in innovation-driven sectors.